N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-2-(methylthio)nicotinamide

Specification

• CAS No.: 1235098-10-8
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.47
• IUPAC Name: N-[4-[2-[(1-hydroxy-2-methylpropan-2-yl)amino]-2-oxoethyl]phenyl]-2-methylsulfanylpyridine-3-carboxamide
• Standard InChI: InChI=1S/C19H23N3O3S/c1-19(2,12-23)22-16(24)11-13-6-8-14(9-7-13)21-17(25)15-5-4-10-20-18(15)26-3/h4-10,23H,11-12H2,1-3H3,(H,21,25)(H,22,24)
• Standard InChI Key: GYFCHABOWQKZRA-UHFFFAOYSA-N
• SMILES: CC(C)(CO)NC(=O)CC1=CC=C(C=C1)NC(=O)C2=C(N=CC=C2)SC

Introduction

Synthesis and Characterization

The synthesis of complex organic compounds like N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-2-(methylthio)nicotinamide typically involves multi-step reactions. These processes often require precise conditions, such as temperature control, pH adjustments, and the use of catalysts or solvents to facilitate reactions. Analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) are commonly employed to monitor reaction progress and purify the final product.

Synthesis Steps:

• Starting Materials: The synthesis may begin with substituted phenyl and nicotinamide derivatives.

• Reaction Conditions: Specific conditions such as solvent choice, temperature, and catalysts are crucial.

• Purification: Techniques like HPLC are used to isolate the final compound.

Research Findings and Applications

While specific research findings on N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-2-(methylthio)nicotinamide are not available, compounds with similar structures are often studied for their potential biological activities. For example, modifications in molecular structures can significantly alter biological activity, making it crucial to investigate structure–activity relationships.

Potential Applications:

• Medicinal Chemistry: Compounds with diverse functional groups may exhibit promising biological activities.

• Pharmaceutical Development: Further research could lead to the development of new therapeutic agents.